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Compound of Interest

Compound Name:
4-Bromo-1-(bromomethyl)-2-

nitrobenzene

Cat. No.: B051390 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
Bromo-1-(bromomethyl)-2-nitrobenzene, a halogenated nitroaromatic compound. Adherence

to these protocols is critical to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions
4-Bromo-1-(bromomethyl)-2-nitrobenzene is a hazardous substance that requires careful

handling in a controlled laboratory environment.[1][2][3][4] Before proceeding with any disposal

procedures, it is imperative to be familiar with the chemical's safety profile.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 4-Bromo-1-(bromomethyl)-2-nitrobenzene. This includes:

Nitrile rubber gloves (double gloving is recommended)[5]

Chemical splash goggles that meet ANSI Z87.1 standards

A fully buttoned lab coat

Closed-toe shoes
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All handling of this compound should be conducted within a properly functioning chemical fume

hood to avoid inhalation of dust or vapors.[2][3] Ensure that eyewash stations and safety

showers are readily accessible.[1][2]

Quantitative Safety Data Summary
The following tables summarize the key safety and physical data for 4-Bromo-1-
(bromomethyl)-2-nitrobenzene and its closely related compounds. This information is

essential for a comprehensive risk assessment prior to handling and disposal.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₇H₅Br₂NO₂

Appearance Solid

Storage Temperature 2-8°C, under inert atmosphere

Note: Specific values for melting point, boiling point, and flash point for 4-Bromo-1-
(bromomethyl)-2-nitrobenzene were not available in the search results. Data for similar

compounds are provided for reference.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Acute Oral

Toxicity
Danger

Harmful if

swallowed.

P264, P270,

P301+P330+P33

1, P501

Skin

Corrosion/Irritatio

n

Danger

Causes severe

skin burns and

eye damage.[6]

[7][8]

P260, P280,

P303+P361+P35

3, P363

Serious Eye

Damage/Irritation
Danger

Causes serious

eye irritation.[1]

[2][3][4]

P280,

P305+P351+P33

8

Step-by-Step Disposal Protocol
The disposal of 4-Bromo-1-(bromomethyl)-2-nitrobenzene must be handled as hazardous

waste.[2] Do not dispose of this chemical down the drain or as regular solid waste.[5]

Experimental Protocol for Waste Segregation and Collection:

Waste Classification: Classify 4-Bromo-1-(bromomethyl)-2-nitrobenzene waste as

"Halogenated Organic Waste".[9] This is crucial for proper waste streaming and disposal by

a licensed facility.

Container Selection: Use a designated, compatible, and clearly labeled hazardous waste

container.[5][10] Polyethylene containers are generally suitable for halogenated solvent

waste.[5] The container must have a secure, tight-fitting lid.[10][11]

Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[10] The

label must include:

The words "Hazardous Waste"

The full chemical name: "4-Bromo-1-(bromomethyl)-2-nitrobenzene"
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The specific hazards (e.g., Toxic, Corrosive)

The date of accumulation

Waste Collection:

For solid waste (e.g., contaminated filter paper, gloves), carefully place it into the

designated solid waste container.

For solutions, pour the waste carefully into the designated liquid waste container. Avoid

splashing.

All waste transfer activities must be performed in a chemical fume hood.[10]

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA).[10]

The SAA should be a cool, dry, and well-ventilated area, away from incompatible materials

such as acids, bases, and oxidizing agents.[5] Ensure the container is stored in secondary

containment to prevent spills.[10]

Disposal Request: Once the waste container is nearly full (do not overfill), or if it has been in

storage for a significant period, arrange for its disposal through your institution's

Environmental Health and Safety (EH&S) department or a licensed professional waste

disposal service.[8][12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-1-(bromomethyl)-2-nitrobenzene.
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Disposal Workflow for 4-Bromo-1-(bromomethyl)-2-nitrobenzene

Start: Generation of Waste

Wear Appropriate PPE

Classify as Halogenated Organic Waste

Select & Label Compatible Waste Container

Transfer Waste to Container

Work in Chemical Fume Hood

Store in Satellite Accumulation Area

Request Disposal via EH&S

End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-1-(bromomethyl)-2-nitrobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b051390?utm_src=pdf-body-img
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Emergency Procedures
In the event of a spill, evacuate the area and prevent entry. For small spills, use an inert

absorbent material, collect it in a sealed container, and label it as hazardous waste.[10] For

large spills, or if you are not trained to handle them, contact your institution's emergency

response team immediately.[10]

In case of personal exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek medical attention.[1][8]

By following these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 4-Bromo-1-(bromomethyl)-2-nitrobenzene, fostering a secure research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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